Cas no 870-51-9 ((2,2,3,3-tetrafluoropropoxy)acetic Acid)

• Product Name: (2,2,3,3-tetrafluoropropoxy)acetic Acid
• CAS No: 870-51-9
• MF: C₅H₆F₄O₃
• MW: 190.092956066132
• MDL: MFCD00516982
• CID: 707266
• PubChem ID: 329775699
• Update Time: 2025-06-13

(2,2,3,3-tetrafluoropropoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,3,3-Tetrafluoropropoxy)acetic acid
• (2,2,3,3-TETRAFLUOROPROPOXY)ACETIC ACID
• Acetic acid,2-(2,2,3,3-tetrafluoropropoxy)-
• 2,2,3,3-Tetrafluor-propyloxy-essigsaeure
• (2,2,3,3-tetrafluoropropoxy)acetic Acid

• MDL： MFCD00516982
• Inchi： 1S/C5H6F4O3/c6-4(7)5(8,9)2-12-1-3(10)11/h4H,1-2H2,(H,10,11)
• InChI Key： LGOWEDZMVMBETP-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COCC(=O)O)F

Computed Properties

• Exact Mass: 190.02500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.415
• Flash Point: 104.2℃
• PSA: 46.53000
• LogP: 0.98800

(2,2,3,3-tetrafluoropropoxy)acetic Acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on (2,2,3,3-tetrafluoropropoxy)acetic Acid

Introduction to (2,2,3,3-tetrafluoropropoxy)acetic Acid (CAS No. 870-51-9)

CAS No. 870-51-9 refers to a specialized organic compound known as (2,2,3,3-tetrafluoropropoxy)acetic Acid, a derivative of acetic acid with significant fluorine substitution. This compound has garnered attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. The presence of four fluorine atoms in the propoxy group imparts distinct electronic and steric effects, making it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of (2,2,3,3-tetrafluoropropoxy)acetic Acid consists of a carboxylic acid functional group attached to a propoxy moiety where all four hydrogen atoms at the second and third carbon positions have been replaced by fluorine atoms. This substitution pattern enhances the compound's lipophilicity and metabolic stability, which are critical factors in pharmaceutical applications. The compound's high solubility in organic solvents further broadens its utility in chemical synthesis and purification processes.

In recent years, (2,2,3,3-tetrafluoropropoxy)acetic Acid has been explored for its potential in developing novel therapeutic agents. Its fluorinated backbone mimics the structure of certain biologically active molecules, making it a promising scaffold for drug discovery. Researchers have leveraged its reactivity to synthesize fluorinated analogs of existing drugs, which often exhibit improved pharmacokinetic profiles. For instance, studies have demonstrated its role in creating more potent and selective inhibitors for various enzymatic targets.

The pharmaceutical industry has shown particular interest in (2,2,3,3-tetrafluoropropoxy)acetic Acid due to its ability to enhance the bioavailability of active pharmaceutical ingredients (APIs). The fluorine atoms contribute to the compound's metabolic resistance, reducing rapid degradation in vivo. This property is especially valuable in designing long-acting drugs that require fewer dosing regimens. Additionally, its compatibility with peptide coupling reactions has opened new avenues for peptide-based drug formulations.

From a synthetic chemistry perspective, (2,2,3,3-tetrafluoropropoxy)acetic Acid serves as a versatile building block for constructing complex molecules. Its carboxylic acid group allows for esterification and amidation reactions, while the fluorinated propoxy moiety provides opportunities for further functionalization. These attributes make it indispensable in multi-step synthetic routes aimed at producing high-value compounds such as agrochemicals and specialty chemicals.

Recent advancements in fluorine chemistry have highlighted the importance of (2,2,3,3-tetrafluoropropoxy)acetic Acid in designing advanced materials with tailored properties. For example, researchers have utilized this compound to develop novel polymers with enhanced thermal stability and chemical resistance. These materials find applications in harsh industrial environments where traditional polymers would degrade rapidly. The incorporation of fluorine atoms also improves the hydrophobicity of these polymers, making them suitable for use in water-repellent coatings.

The environmental impact of using (2,2,3,3-tetrafluoropropoxy)acetic Acid has also been a subject of investigation. While fluorinated compounds are known for their persistence in certain ecosystems, studies have shown that proper handling and disposal protocols can mitigate potential risks. Manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce hazardous byproducts during its synthesis and application processes.

In conclusion,(2,2,3,3-tetrafluoropropoxy)acetic Acid (CAS No. 870-51-9) is a multifunctional compound with broad applications across multiple industries. Its unique structural features make it an invaluable tool in pharmaceutical research and industrial chemistry. As scientific understanding evolves,(2-fluoroethyl acetoacetate) continues to play a pivotal role in advancing drug development technologies and material science innovations.